Cas no 532440-22-5 (Methanesulfonic acid, trifluoro-, 6-formyl-2-naphthalenyl ester)

• Product name: Methanesulfonic acid, trifluoro-, 6-formyl-2-naphthalenyl ester
• CAS No: 532440-22-5
• MF: C₁₂H₇O₄F₃S
• MW: 304.24178
• CID: 1581636
• PubChem ID: 22041384

Methanesulfonic acid, trifluoro-, 6-formyl-2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 6-formyl-2-naphthalenyl ester
• 532440-22-5
• SCHEMBL5865434
• 6-FORMYLNAPHTHALEN-2-YLTRIFLUOROMETHANESULFONATE
• 6-FORMYLNAPHTHALEN-2-YL TRIFLUOROMETHANESULFONATE
• 6-trifluoromethanesulfonyloxy-naphthalene-2-carboxaldehyde

• Inchi： InChI=1S/C12H7F3O4S/c13-12(14,15)20(17,18)19-11-4-3-9-5-8(7-16)1-2-10(9)6-11/h1-7H
• InChI Key： XMJHRYXKCLGUJL-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC(=C2)OS(=O)(=O)C(F)(F)F)C=C1C=O

Computed Properties

• Exact Mass: 304.00171
• Monoisotopic Mass: 304.00171436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 60.44